Cas no 1236260-65-3 (2-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride)

• Product Name: 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride
• CAS No: 1236260-65-3
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 1077800
• PubChem ID: 56831813
• Update Time: 2025-11-02

2-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride
• 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride
• 2-amino-1-(4-methylpiperidin-1-yl)propan-1-one;hydrochloride
• AKOS015847749
• 1236260-65-3
• 2-amino-1-(4-methylpiperidin-1-yl)propan-1-one hydrochloride

• MDL： MFCD13562001
• Inchi： 1S/C9H18N2O.ClH/c1-7-3-5-11(6-4-7)9(12)8(2)10;/h7-8H,3-6,10H2,1-2H3;1H
• InChI Key： IPKOBDOWGQMPRL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)N1CCC(C)CC1

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride

Comprehensive Guide to 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236260-65-3)

2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236260-65-3) is a specialized organic compound with a unique chemical structure that combines an amino group, a piperidine ring, and a propanone backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers and industry professionals frequently search for 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride uses, CAS 1236260-65-3 properties, and synthesis methods, reflecting its growing relevance in modern chemistry.

The molecular formula of 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride is C9H18N2O·HCl, with a molecular weight of approximately 206.71 g/mol. Its structure features a 4-methylpiperidine moiety, which is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of the amino group and propanone functionality makes this compound a versatile intermediate in organic synthesis. Recent studies have explored its potential as a building block for central nervous system (CNS) agents, aligning with the increasing demand for novel neuropharmacological solutions.

One of the most searched topics related to CAS 1236260-65-3 is its solubility and stability. This compound is typically soluble in water and polar organic solvents, such as methanol and ethanol, but exhibits limited solubility in non-polar solvents. Its hydrochloride salt form ensures improved stability under standard storage conditions, making it suitable for long-term research applications. Researchers often inquire about 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride storage and handling precautions, emphasizing the need for proper laboratory practices.

In the context of pharmaceutical applications, 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride has been investigated for its potential role in modulating neurotransmitter systems. The piperidine ring is a common pharmacophore in drugs targeting the CNS, and this compound's structural features suggest possible interactions with receptors such as dopamine or serotonin transporters. These properties align with current trends in mental health research, where there is a surge in interest for compounds that can address conditions like depression and anxiety without significant side effects.

The synthesis of 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride typically involves multi-step organic reactions, including condensation and reduction processes. A frequently asked question in search engines is how to synthesize CAS 1236260-65-3, highlighting the compound's importance in synthetic chemistry. Optimized synthetic routes often focus on achieving high yields and purity, which are critical for its use in downstream applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods for this compound.

From a market perspective, the demand for 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride has been steadily increasing, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers and manufacturers often list this compound under categories such as pharmaceutical intermediates and research chemicals. The growing interest in precision medicine and personalized therapeutics has further driven its relevance, as researchers seek tailored solutions for complex medical conditions.

In summary, 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236260-65-3) is a compound of significant scientific and industrial interest. Its unique structural attributes, combined with its potential applications in drug development and neuropharmacology, make it a valuable subject of study. As research continues to uncover new possibilities for this molecule, its role in advancing medical science and chemical innovation is expected to expand further.